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Compound of Interest

Compound Name:
O-Acetyl-L-homoserine

hydrochloride

Cat. No.: B015098 Get Quote

This guide provides immediate, essential safety and logistical information for handling O-
Acetyl-L-homoserine hydrochloride in a laboratory setting. It is intended for researchers,

scientists, and professionals in drug development.

Chemical and Physical Properties
While comprehensive hazard data for O-Acetyl-L-homoserine hydrochloride is not readily

available, the following physical and chemical properties are known.

Property Value

CAS Number 250736-84-6

Molecular Formula C₆H₁₂ClNO₄

Molecular Weight 197.62 g/mol

Appearance Solid, Colorless to white crystalline powder[1]

Solubility
Soluble in water.[1] Sparingly soluble in DMSO,

Ethanol, and PBS (pH 7.2)[2]

Storage Temperature -20°C[1][3]
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Hazard Identification and Personal Protective
Equipment (PPE)
Specific GHS hazard classifications for O-Acetyl-L-homoserine hydrochloride are not

currently available.[4] However, as a matter of standard laboratory practice, it is prudent to

handle this compound with care to avoid direct contact and inhalation.[1] The following PPE is

recommended as a minimum standard.[5][6][7]

PPE Category Recommended Equipment Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles.[5][6][8]

Protects eyes from potential

splashes or airborne particles.

Hand Protection Disposable nitrile gloves.[5]
Prevents skin contact with the

chemical.

Body Protection
A standard laboratory coat.[5]

[9]

Protects skin and clothing from

spills.

Respiratory Protection

Not generally required under

normal use with adequate

ventilation. If creating dust,

work in a fume hood.

Minimizes inhalation of

airborne particles.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe handling of O-Acetyl-L-homoserine hydrochloride from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the container is properly labeled.

Store the compound at -20°C in a tightly sealed container in a designated chemical storage

area.[1][3]
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2. Preparation for Use:

Before handling, ensure you are wearing the appropriate PPE as outlined in the table above.

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

weighing or transferring the solid to avoid inhalation of any dust.

Have an emergency eyewash station and safety shower readily accessible.

3. Weighing and Solution Preparation:

To minimize the creation of airborne dust, handle the solid carefully.

Use a clean spatula and weighing paper or a weigh boat.

When preparing solutions, slowly add the solid to the solvent to avoid splashing.

Given its solubility in water, deionized or distilled water is a suitable solvent.[1] For other

applications, it is sparingly soluble in DMSO, ethanol, and PBS (pH 7.2).[2]

4. Experimental Use:

Keep containers closed when not in use to prevent contamination and potential exposure.

Avoid contact with skin and eyes.[1]

If working with larger quantities or for extended periods, consider using double gloves.

Emergency Procedures
In the event of an exposure or spill, follow these procedures:
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Incident First-Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[4][8]

Skin Contact

Remove contaminated clothing. Wash skin with

soap and plenty of water. Seek medical

attention if irritation develops.[4][8]

Inhalation

Move the affected person to fresh air. If not

breathing, give artificial respiration. Seek

medical attention.[4][8]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek medical attention.[4]

Spill

For small spills, carefully sweep up the solid

material, avoiding dust generation, and place it

in a sealed container for disposal. Clean the spill

area with a suitable solvent. For large spills,

evacuate the area and follow your institution's

emergency spill response procedures.

Disposal Plan
All waste containing O-Acetyl-L-homoserine hydrochloride, including empty containers,

contaminated PPE, and unused material, should be disposed of as chemical waste.

Follow all local, state, and federal regulations for chemical waste disposal.

Do not dispose of this chemical down the drain or in the regular trash.
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Caption: Workflow for the safe handling of O-Acetyl-L-homoserine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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